Cas no 1270474-90-2 (4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid)

• Product Name: 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid
• CAS No: 1270474-90-2
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5971088
• PubChem ID: 165619437
• Update Time: 2025-05-23

4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid
• 1270474-90-2
• EN300-1866625
• 4-amino-4-[4-(methoxycarbonyl)phenyl]butanoic acid

• Inchi： 1S/C12H15NO4/c1-17-12(16)9-4-2-8(3-5-9)10(13)6-7-11(14)15/h2-5,10H,6-7,13H2,1H3,(H,14,15)
• InChI Key： YBDHLIAJTQJJFQ-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC(C(=O)OC)=CC=1)N)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 89.6Ų

Additional information on 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid

Professional Introduction to 4-amino-4-4-(methoxycarbonyl)phenylbutanoic Acid (CAS No. 1270474-90-2)

4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid, identified by its CAS number 1270474-90-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates both amino and carboxylic acid functional groups, along with a phenyl ring substituted with a methoxycarbonyl group, which contributes to its unique chemical properties and potential applications.

The< strong>amino group in 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid is a key feature that enables various chemical reactions, including condensation and coupling reactions, which are fundamental in the synthesis of peptides and proteins. Additionally, the< strong>carboxylic acid group provides a site for further functionalization, allowing for the creation of esters, amides, and other derivatives that can enhance the biological activity of the molecule. The presence of the< strong>phenyl ring with a< strong>methoxycarbonyl substituent adds rigidity to the molecule, influencing its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from structurally diverse compounds. 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may have< strong>anti-inflammatory properties due to its ability to interact with specific enzymes and receptors involved in inflammation. Furthermore, its structural features make it a promising candidate for< strong>drug design, particularly in the context of developing small-molecule inhibitors.

The< strong>methoxycarbonyl group in 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid is particularly noteworthy as it can be readily converted into other functional groups under appropriate conditions. This versatility allows for the synthesis of a wide range of derivatives that can be tailored for specific biological applications. For example, the methoxycarbonyl group can be hydrolyzed to form a carboxylic acid or esterified to create new bioactive molecules. These transformations make this compound an invaluable tool in synthetic chemistry and medicinal chemistry.

The< strong>phenyl ring substituent also plays a crucial role in determining the pharmacological properties of 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid. Phenyl rings are commonly found in biologically active compounds due to their ability to interact with aromatic residues in proteins and enzymes. This interaction can lead to enhanced binding affinity and improved pharmacological activity. In addition, the methoxycarbonyl group at the para position relative to the amino group introduces steric hindrance, which can influence how the molecule interacts with biological targets.

Recent research has highlighted the potential of 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid in the development of< strong>neuroprotective agents. Studies have shown that derivatives of this compound may have protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier and interact with neuronal receptors makes it an attractive candidate for further investigation. Additionally, its< strongantilipidemic properties have been explored, suggesting that it may help regulate lipid metabolism and reduce cholesterol levels.

The synthesis of 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the desired backbone structure. Subsequent functionalization steps are then carried out to introduce the amino group, carboxylic acid group, phenyl ring, and methoxycarbonyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency.

In conclusion, 4-amino-4-4-(methoxycarbonyl)phenylbutanoic acid (CAS No. 1270474-90-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable tool for drug discovery. The ongoing research into this compound underscores its importance as a building block for novel therapeutic agents targeting various diseases.